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Compound of Interest

Compound Name: 3-Propoxyphenylboronic acid

Cat. No.: B124759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the material safety data sheet

(MSDS) for 3-Propoxyphenylboronic acid. The information is intended to equip researchers,

scientists, and drug development professionals with the necessary data and protocols to

handle this compound safely and effectively in a laboratory setting. All quantitative data has

been summarized for clarity, and detailed experimental methodologies for key safety

assessments are provided based on internationally recognized guidelines.

Physicochemical and Hazard Profile
3-Propoxyphenylboronic acid is a versatile building block in organic synthesis, particularly in

cross-coupling reactions. A thorough understanding of its properties and potential hazards is

crucial for safe handling and experimental design.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and hazard information for 3-
Propoxyphenylboronic acid.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C9H13BO3 [1][2]

Molar Mass 180.01 g/mol [1][2]

Appearance
White or yellowish crystalline

solid
[1]

Melting Point 99-106°C [1][3]

Boiling Point 339.4°C at 760 mmHg [1][3]

Flash Point 159°C [1][3]

Density 1.10 g/cm³ [1][3]

Vapor Pressure 3.59E-05 mmHg at 25°C [1][3]

Refractive Index 1.514 [1][3]

Solubility

Soluble in some organic

solvents, such as ether and

chloroform.

[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[2]

Experimental Protocols for Hazard Assessment
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While specific experimental reports for 3-Propoxyphenylboronic acid are not publicly

available, the hazard classifications provided in the safety data sheets are based on

standardized testing protocols. The following are detailed methodologies for the key

experiments cited, based on the Organization for Economic Co-operation and Development

(OECD) Guidelines for the Testing of Chemicals. These in vitro methods are preferred to

reduce animal testing.[4][5]

Skin Irritation Testing (Based on OECD Guideline 439)
This test evaluates the potential of a substance to cause reversible skin damage.[4][5]

Principle: The test utilizes a reconstructed human epidermis (RhE) model, which mimics the

biochemical and physiological properties of the upper layers of human skin.[6] The test

substance is applied topically to the RhE tissue.[6] Skin irritation is identified by the

substance's ability to decrease cell viability below a defined threshold.[6]

Methodology:

Tissue Preparation: Three replicate tissues of a validated RhE model are used for each

test substance and for positive and negative controls.

Application of Test Substance: A precise amount of 3-Propoxyphenylboronic acid (as a

solid or in a suitable solvent) is applied uniformly to the surface of the RhE tissue.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at

37°C.[6]

Rinsing: After incubation, the test substance is carefully washed from the tissue surface.

Post-Incubation: The tissues are transferred to fresh medium and incubated for a further

period (e.g., 42 hours) to allow for recovery or manifestation of cytotoxic effects.[6]

Viability Assessment: Cell viability is determined by the enzymatic conversion of a vital

dye, such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into a

colored formazan salt. The amount of formazan produced is proportional to the number of

viable cells and is quantified by measuring its optical density.[6]
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Interpretation of Results:

If the mean cell viability of the three replicate tissues is less than or equal to 50%, the

substance is classified as a skin irritant (Category 2).[6]

If the mean cell viability is greater than 50%, it is considered non-irritant.[6]

Eye Irritation Testing (Based on OECD Guideline 492)
This in vitro test assesses the potential of a substance to cause serious eye damage or eye

irritation.

Principle: Similar to the skin irritation test, this method uses a reconstructed human cornea-

like epithelium (RhCE) model. The test evaluates the substance's effect on cell viability in the

corneal model.

Methodology:

Tissue Preparation: Replicate RhCE tissues are prepared for the test substance, positive

control, and negative control.

Application of Test Substance: 3-Propoxyphenylboronic acid is applied to the apical

surface of the RhCE tissue.

Incubation: Tissues are exposed to the substance for a defined period.

Rinsing and Post-Incubation: The substance is rinsed off, and the tissues are incubated in

fresh medium.

Viability Assessment: Cell viability is measured using a quantitative method like the MTT

assay.

Interpretation of Results: The classification of eye irritation potential is based on the

reduction in tissue viability compared to the negative control. Specific viability thresholds are

used to distinguish between substances that do not require classification, those that are

irritant (Category 2), and those that have the potential for serious eye damage (Category 1).
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Visualizing Safety Protocols
The following diagrams illustrate key workflows and logical relationships in the safety

assessment of 3-Propoxyphenylboronic acid.

Figure 1: Hazard Identification and First Aid Workflow

Potential Exposure Routes

Identified Hazards

First Aid Measures

Skin Contact

Skin Irritation (H315)

Eye Contact

Serious Eye Irritation (H319)

Inhalation

Respiratory Irritation (H335)

Wash with plenty of soap and water Rinse cautiously with water for several minutes Move to fresh air

Seek medical advice/attention

Click to download full resolution via product page

Figure 1: Hazard Identification and First Aid Workflow
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Figure 2: Safe Handling and Storage Protocol

Personal Protective Equipment (PPE) Handling Procedures Storage Conditions

Wear protective gloves Wear eye/face protection Wear protective clothing Use only outdoors or in a well-ventilated area Avoid breathing dust/fume/gas/mist/vapors/spray Wash hands thoroughly after handling Keep container tightly closed Store locked up Store in a well-ventilated place Store under inert atmosphere

Safe Handling Safe Storage

Click to download full resolution via product page

Figure 2: Safe Handling and Storage Protocol

Conclusion
3-Propoxyphenylboronic acid is a valuable reagent in chemical synthesis. Adherence to the

safety precautions outlined in this guide is essential for minimizing risks in the laboratory. This

includes the use of appropriate personal protective equipment, handling in a well-ventilated

area, and proper storage. In the event of exposure, the first aid measures described should be

followed promptly. By understanding the material's properties and potential hazards,

researchers can effectively manage risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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